Cas no 2228839-55-0 ({1-3-methoxy-4-(trifluoromethyl)phenylcyclopropyl}methanol)

• Product Name: {1-3-methoxy-4-(trifluoromethyl)phenylcyclopropyl}methanol
• CAS No: 2228839-55-0
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 6568794
• PubChem ID: 165633784
• Update Time: 2025-06-09

{1-3-methoxy-4-(trifluoromethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-methoxy-4-(trifluoromethyl)phenylcyclopropyl}methanol
• 2228839-55-0
• EN300-1940816
• {1-[3-methoxy-4-(trifluoromethyl)phenyl]cyclopropyl}methanol

• Inchi： 1S/C12H13F3O2/c1-17-10-6-8(11(7-16)4-5-11)2-3-9(10)12(13,14)15/h2-3,6,16H,4-5,7H2,1H3
• InChI Key： WTBAYRFUWZJKGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-3-methoxy-4-(trifluoromethyl)phenylcyclopropyl}methanol

{1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol: A Comprehensive Overview

{1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol, identified by the CAS number 2228839-55-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a phenyl group, which is further substituted with a methoxy group at the 3-position and a trifluoromethyl group at the 4-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of {1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol involves a multi-step process that typically begins with the preparation of the phenylcyclopropane intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this intermediate with high enantioselectivity, as reported in several high-impact journals. The introduction of the trifluoromethyl group is achieved through electrophilic aromatic substitution, while the methoxy group is introduced via nucleophilic aromatic substitution or through protection-deprotection strategies.

The compound's unique structure endows it with remarkable properties that make it suitable for a wide range of applications. In pharmaceutical chemistry, {1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol has been explored as a potential lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes, while the methoxy group introduces hydrogen bonding capabilities, which are crucial for bioavailability.

Recent studies have also highlighted the potential of this compound in materials science, particularly in the development of advanced polymers and coatings. The cyclopropane ring's inherent strain provides opportunities for creating novel materials with enhanced mechanical properties. Researchers have demonstrated that incorporating {1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol into polymer matrices can significantly improve their thermal stability and mechanical strength.

In terms of toxicity and environmental impact, {1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol has undergone rigorous testing to ensure its safety for human use and environmental compatibility. According to recent toxicological studies published in reputable journals, the compound exhibits low acute toxicity and minimal bioaccumulation potential, making it suitable for applications where human exposure is anticipated.

The future prospects for {1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol are promising, with ongoing research exploring its potential in biotechnology and green chemistry. Scientists are investigating its role as a chiral catalyst in asymmetric synthesis reactions, leveraging its unique stereochemistry to facilitate enantioselective transformations. Additionally, efforts are underway to develop scalable and sustainable synthesis routes for this compound, addressing concerns related to cost and environmental impact.

In conclusion, {1-3-Methoxy-4-(Trifluoromethyl)Phenylcyclopropyl}Methanol (CAS No: 2228839-55-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.